![molecular formula C21H19N3O3S B2676053 Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate CAS No. 868675-06-3](/img/structure/B2676053.png)
Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate
Description
Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate, also known as CBT-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CBT-1 belongs to the class of benzothiazole derivatives and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate exhibits promising potential in drug discovery. Researchers have explored its interactions with biological targets, such as enzymes or receptors. By understanding its binding modes and pharmacological effects, scientists aim to develop novel therapeutic agents. For instance, computational studies have predicted its binding affinity to specific protein pockets, suggesting its role as a lead compound for drug design .
Anticancer Properties
Studies have investigated the antiproliferative and cytotoxic effects of this compound against cancer cells. Its unique benzothiazole scaffold may interfere with cellular processes, making it a candidate for targeted cancer therapies. Researchers explore its mechanism of action, cellular uptake, and potential synergies with existing chemotherapeutic agents. Preclinical studies have shown promising results, warranting further investigation .
Photophysical Applications
The benzothiazole moiety in Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate contributes to its photophysical properties. Researchers have studied its fluorescence behavior, quantum yield, and solvatochromic effects. These insights are valuable for designing fluorescent probes, sensors, and imaging agents. Additionally, its potential as a photosensitizer in photodynamic therapy merits exploration .
Materials Science and Organic Electronics
The conjugated system within this compound makes it interesting for materials science. Researchers investigate its use in organic semiconductors, light-emitting diodes (OLEDs), and solar cells. By modifying its structure, they aim to enhance charge transport, stability, and optoelectronic properties. Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate could contribute to sustainable energy technologies .
Environmental Chemistry
Given its cyanobenzoyl group, this compound may participate in environmental processes. Researchers study its fate in soil, water, and air. Understanding its degradation pathways, persistence, and potential toxicity informs environmental risk assessments. Additionally, its role as a potential herbicide or pesticide warrants investigation .
Computational Chemistry and Molecular Modeling
Ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate serves as an intriguing case for computational chemists. Quantum mechanical calculations explore its electronic structure, vibrational modes, and thermodynamic properties. These insights guide experimentalists and contribute to our fundamental understanding of chemical reactivity .
properties
IUPAC Name |
ethyl 2-[2-(4-cyanobenzoyl)imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c1-4-27-18(25)12-24-17-10-13(2)9-14(3)19(17)28-21(24)23-20(26)16-7-5-15(11-22)6-8-16/h5-10H,4,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXXAGSBJNGLBO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC(=CC(=C2SC1=NC(=O)C3=CC=C(C=C3)C#N)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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